Cas no 1192491-61-4 (Avibactam sodium)

Avibactam sodium is a β-lactamase inhibitor used in combination with β-lactam antibiotics to enhance their efficacy against resistant bacterial strains. Its key advantage lies in its ability to irreversibly inhibit a broad spectrum of β-lactamases, including Class A, C, and some Class D enzymes, thereby restoring the activity of partner antibiotics like ceftazidime. The sodium salt formulation ensures improved solubility and stability, facilitating intravenous administration. Avibactam sodium demonstrates a favorable pharmacokinetic profile, with low plasma protein binding and renal excretion, minimizing drug interactions. Its use is clinically significant in treating multidrug-resistant infections, particularly in hospital-acquired pneumonia and complicated urinary tract infections.

Avibactam sodium structure

Product Name:Avibactam sodium

CAS No:1192491-61-4

MF:C₇H₁₀N₃NaO₆S

MW:287.225571155548

MDL:MFCD29472347

CID:1062715

PubChem ID:24944097

Update Time:2025-05-27

Avibactam sodium Chemical and Physical Properties

Names and Identifiers

- Avibactam Sodium Salt
- Avibactam sodium
- NXL 104
- NXL-104
- sodium,[(2S,5R)-2-carbamoyl-7-oxo-1,6-diazabicyclo[3.2.1]octan-6-yl] sulfate
- (2S,5R)-7-Oxo-6-(sulfooxy)-1,6-diazabicyclo[3.2.1]octane-2-carboxamide monosodium salt
- Avibactam (sodium)
- 9V824P8TAI
- NXL104
- Avibactam sodium [USAN]
- avibactam-sodium
- Sulfuric acid, mono[(1R,2S,5R)-2-(aminocarbonyl)-7-oxo-1,6-diazabicyclo[3.2.1]oct-6-yl] ester, sodium salt (1:1)
- Sulfuric acid, mono((1R,2S,5R)-2-(aminocarbonyl)-7-oxo-1,6-diazabicyclo(3.2.1)oct-6-yl) ester, sodium salt (1:1)
- sodium (1R,2S,5R)-2-carbamoyl-7-oxo-1,6-diazabicyclo[3.2.1]octan-6-yl sulfate
- Sodium (2S,5R)-2-carbamoyl-7-oxo-1,6-diazabicyclo[3.2.1]octan-6-yl sulfate
- sodium;[(2S,5R)-2-carbamoyl-7-oxo-1,6-diazabicyclo[3.2.1]octan-6-yl] sulfate
- Sulfuric acid, mono((1R,2S,5R)-2-(aminocarbonyl)-7-oxo-1,6-diazabicyclo(3.2.1)oct
- 1,6-Diazabicyclo(3.2.1)octane-2-carboxamide, 7-oxo-6-(sulfooxy)-, monosodium salt, (1R,2S,5R)-rel-
- AVIBACTAM SODIUM, (+/-)-
- A892614
- HY-14879A
- AVE-1330
- N-9895
- (2S,5R)-7-Oxo-6-(sulfooxy)-1,6-diazabicyclo[3.2.1]octane-2-carboxamide monosodium salt;Avibactam sodium
- Q27158832
- AVIBACTAM SODIUM SALT [MI]
- sodium ({[(2S,5R)-2-carbamoyl-7-oxo-1,6-diazabicyclo[3.2.1]octan-6-yl]oxy}sulfonyl)oxidanide
- DTXSID701027694
- AKOS030243377
- AC-29295
- sodium(1R,2S,5R)-2-carbamoyl-7-oxo-1,6-diazabicyclo[3.2.1]octan-6-ylsulfate
- Nxl 104, Antibiotic for Culture Media Use Only
- AVIBACTAM SODIUM [JAN]
- AS-74970
- UNII-9V824P8TAI
- CHEBI:85982
- AVE-1330A sodium
- sodium avibactam(1-)
- AVYCAZ COMPONENT AVIBACTAM SODIUM
- CHEMBL2107817
- MFCD28900719
- C8SM6IRW7G
- GLXC-04187
- Sulfuric acid, mono((1R,2S,5R)-2-(aminocarbonyl)-7-oxo-1,6-diazabicyclo(3.2.1)oct-6-yl) ester, sodium salt (1:1), rel-
- RTCIKUMODPANKX-JBUOLDKXSA-M
- 396731-20-7
- AVIBACTAM SODIUM [WHO-DD]
- Avibactam sodium?
- US9035062, 23
- SCHEMBL14247700
- BDBM50512951
- AVE-1330A
- BDBM159600
- Sulfuric Acid Mono[(1R,2S,5R)-2-(aMinocarbonyl)-7-oxo-1,6-diazabicyclo[3.2.1]oct-6-yl] Ester SodiuM Salt
- AVIBACTAM SODIUM [ORANGE BOOK]
- CCG-267346
- 1192491-61-4
- Avibactam Sodium Isomer
- Avibactam sodium; NXL-104
- EX-A2293
- Sulfuric acid, mono[(1R,2S,5R)-2-(aminocarbonyl)-7-oxo-1,6-diazabicyclo[3.2.1]oct-6-yl] ester, sodium salt (1:1); Sulfuric acid mono[(1R,2S,5R)-2-(aminocarbonyl)-7-oxo-1,6-diazabicyclo[3.2.1]oct-6-yl] ester monosodium salt; (1R,2S,5R)-7-Oxo-6-sulfooxy-1,6-diazabicyclo[3.2.1]octane-2-carboxamide sodium salt; Avibactam sodium; Avibactam sodium salt
- UNII-C8SM6IRW7G
- DA-61337
- MDL： MFCD29472347
- Inchi： 1S/C7H11N3O6S.Na/c8-6(11)5-2-1-4-3-9(5)7(12)10(4)16-17(13,14)15;/h4-5H,1-3H2,(H2,8,11)(H,13,14,15);/q;+1/p-1/t4-,5+;/m1./s1
- InChI Key： RTCIKUMODPANKX-JBUOLDKXSA-M
- SMILES： S(=O)(=O)([O-])ON1C(N2[C@H](C(N)=O)CC[C@@H]1C2)=O.[Na+]

Computed Properties

Exact Mass: 287.01900
Monoisotopic Mass: 287.01880050 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 462
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 141
Molecular Weight: 287.23

Experimental Properties

PSA: 142.44000
LogP: 0.45350

Avibactam sodium Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Avibactam sodium Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM202051-100mg	sodium (1R,2S,5R)-2-carbamoyl-7-oxo-1,6-diazabicyclo[3.2.1]octan-6-yl sulfate	1192491-61-4	98%	100mg	$206	2021-08-04
DC Chemicals	DC8351-100 mg	Avibactam sodium	1192491-61-4	>98%	100mg	$300.0	2022-03-01
DC Chemicals	DC8351-250 mg	Avibactam sodium	1192491-61-4	>98%	250mg	$600.0	2022-03-01
DC Chemicals	DC8351-1 g	Avibactam sodium	1192491-61-4	>98%	1g	$1200.0	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JQ097-50mg	Avibactam sodium	1192491-61-4	98+%	50mg	112.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JQ097-1g	Avibactam sodium	1192491-61-4	98+%	1g	774.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JQ097-200mg	Avibactam sodium	1192491-61-4	98+%	200mg	221.0CNY	2021-07-12
S e l l e c k ZHONG GUO	S3732-10mg	Avibactam sodium	1192491-61-4	99.97%	10mg	¥795.18	2023-09-15
S e l l e c k ZHONG GUO	S3732-100mg	Avibactam sodium	1192491-61-4	99.97%	100mg	¥3849.77	2023-09-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A872902-5mg	AVE-1330A	1192491-61-4	99%	5mg	￥52.00	2022-09-03

Avibactam sodium Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:1192491-61-4)Sulfuric Acid Mono[(1R,2S,5R)-2-(aMinocarbonyl)-7-oxo-1,6-diazabicyclo[3.2.1]oct-6-yl] Ester SodiuM Salt(Avibactam Sodium Salt)

Order Number:LE2679;LE26057594

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:42

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:1192491-61-4)Avibactam sodium

Order Number:sfd16251

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Avibactam sodium Related Literature

1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
2. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
3. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
4. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
5. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

1192491-61-4 (Avibactam sodium) Related Products

Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:1192491-61-4)Sulfuric Acid Mono[(1R,2S,5R)-2-(aMinocarbonyl)-7-oxo-1,6-diazabicyclo[3.2.1]oct-6-yl] Ester SodiuM Salt(Avibactam Sodium Salt)

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry

Suzhou Senfeida Chemical Co., Ltd

(CAS:1192491-61-4)Avibactam sodium

Purity:99.9%

Quantity:200kg

Price ($):Inquiry